Cas no 100313-48-2 (5,6-Dihydro-2H-pyran-3-carboxylic acid)

5,6-Dihydro-2H-pyran-3-carboxylic acid is a versatile heterocyclic building block widely used in organic synthesis and pharmaceutical research. Its saturated pyran ring structure and carboxylic acid functionality make it a valuable intermediate for constructing complex molecules, particularly in medicinal chemistry. The compound’s stability and reactivity allow for selective modifications, enabling the synthesis of derivatives with tailored properties. Its compatibility with various coupling and functionalization reactions enhances its utility in developing bioactive compounds, agrochemicals, and fine chemicals. The rigid yet flexible pyran scaffold contributes to conformational control in target molecules, making it advantageous for drug design and material science applications.

5,6-Dihydro-2H-pyran-3-carboxylic acid structure

100313-48-2 structure

Product Name:5,6-Dihydro-2H-pyran-3-carboxylic acid

CAS No:100313-48-2

MF:C₆H₈O₃

MW:128.125922203064

MDL:MFCD11007815

CID:838140

PubChem ID:14739016

Update Time:2025-06-09

5,6-Dihydro-2H-pyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5,6-Dihydro-2H-pyran-3-carboxylic acid
- 2H-Pyran-3-carboxylic acid, 5,6-dihydro-
- 5,6-Dihydro-2H-pyran-3-carbonsaeure
- ACMC-1BR9J
- AGN-PC-002DLG
- ANW-14231
- CTK8A8971
- RP08829
- SC1721
- BS-19025
- SCHEMBL16370022
- DB-058346
- 5,6-Dihydro-2H-pyran-3-carbonsaure
- CS-0200180
- 3,6-dihydro-2H-pyran-5-carboxylic acid
- DTXSID10563454
- MFCD11007815
- KZYJYFKCCFWQQU-UHFFFAOYSA-N
- AKOS006237411
- 100313-48-2
- EN300-62689
- W-204359
- 5,6-Dihydro-2H-pyran-3-carboxylicacid
- MDL： MFCD11007815
- Inchi： 1S/C6H8O3/c7-6(8)5-2-1-3-9-4-5/h2H,1,3-4H2,(H,7,8)
- InChI Key： KZYJYFKCCFWQQU-UHFFFAOYSA-N
- SMILES： O1CC(C(=O)O)=CCC1

Computed Properties

Exact Mass: 128.04734
Monoisotopic Mass: 128.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Color/Form: Solid
Density: 1.268
Melting Point: 96-97 °C
Boiling Point: 275 ºC
Flash Point: 121 ºC
PSA: 46.53
Vapor Pressure: 0.0±0.5 mmHg at 25°C

5,6-Dihydro-2H-pyran-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：2-8 °C

5,6-Dihydro-2H-pyran-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	SC1721-0.25/G	5,6-DIHYDRO-2H-PYRAN-3-CARBOXYLIC ACID	100313-48-2	95%	0.25g	$234	2023-09-15
AstaTech	SC1721-1/G	5,6-DIHYDRO-2H-PYRAN-3-CARBOXYLIC ACID	100313-48-2	95%	1g	$449	2023-09-15
AstaTech	SC1721-5/G	5,6-DIHYDRO-2H-PYRAN-3-CARBOXYLIC ACID	100313-48-2	95%	5g	$1796	2023-09-15
Alichem	A119002149-1g	5,6-Dihydro-2H-pyran-3-carboxylic acid	100313-48-2	95%	1g	$438.60	2023-09-04
Alichem	A119002149-5g	5,6-Dihydro-2H-pyran-3-carboxylic acid	100313-48-2	95%	5g	$2031.75	2023-09-04
Chemenu	CM181922-1g	5,6-Dihydro-2H-pyran-3-carboxylic acid	100313-48-2	95%	1g	$402	2021-08-05
Chemenu	CM181922-5g	5,6-Dihydro-2H-pyran-3-carboxylic acid	100313-48-2	95%	5g	$1810	2021-08-05
TRC	D453378-10mg	5,6-Dihydro-2h-pyran-3-carboxylic acid	100313-48-2		10mg	$69.00	2023-05-18
TRC	D453378-25mg	5,6-Dihydro-2h-pyran-3-carboxylic acid	100313-48-2		25mg	$133.00	2023-05-18
TRC	D453378-50mg	5,6-Dihydro-2h-pyran-3-carboxylic acid	100313-48-2		50mg	$196.00	2023-05-18